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A comprehensive understanding of the electronic properties of the lanthanide monoxide cation

(LnO+) series is crucial for various applications, including catalysis, materials science, and drug

development. This guide provides a comparative analysis of key electronic properties of the

LnO+ series, supported by both theoretical calculations and experimental data.

Data Presentation: Electronic Properties of LnO and
LnO+
The following table summarizes important electronic properties for the lanthanide monoxide

(LnO) and their corresponding cations (LnO+). The presented data includes theoretical values

for bond dissociation energy (BDE), equilibrium bond length (r\e), and harmonic vibrational

frequency (ω\e) for the entire LnO+ series. Where available, experimental values for the

ionization energy (IE) of LnO and the BDE of LnO+ are included for comparison.
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Lanthanide
(Ln)

LnO+ BDE
(eV)
[Theoretical
]

LnO+ rₑ (Å)
[Theoretical
]

LnO+ ωₑ

(cm⁻¹)
[Theoretical
]

LnO IE (eV)
[Experiment
al]

LnO+ BDE
(eV)
[Experiment
al]

La 8.58 1.778 897 5.2446 -

Ce 8.24 1.782 889 5.3332 -

Pr 7.62 1.794 869 - 7.62

Nd 7.28 1.804 856 - 7.28

Pm 6.54 1.815 838 - -

Sm 5.76 1.834 812 - -

Eu 4.92 1.879 751 - -

Gd 6.88 1.783 884 - -

Tb 6.94 1.791 874 - -

Dy 5.60 1.808 851 - 5.60

Ho 5.51 1.821 836 - -

Er 5.34 1.832 824 - -

Tm 4.41 1.851 799 6.56 -

Yb 3.55 1.884 754 - -

Lu 7.14 1.758 925 - -

Note: Theoretical data is sourced from systematic quantum chemical calculations.

Experimental data is sourced from various spectroscopic and mass spectrometric studies.[1][2]

[3]

Experimental Protocols
The experimental determination of the electronic properties of the LnO+ series relies on a

variety of sophisticated techniques. Below are detailed methodologies for key experiments
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cited in the literature.

Guided Ion Beam Mass Spectrometry (GIBMS)
Guided Ion Beam Mass Spectrometry is a powerful technique for determining bond dissociation

energies.[2] The methodology involves the following steps:

Ion Generation: Lanthanide cations (Ln+) are generated, often using techniques like laser

vaporization or electrospray ionization.

Mass Selection: The generated ions are mass-selected to isolate the specific lanthanide

isotope of interest.

Ion Acceleration and Focusing: The selected ions are accelerated to a specific kinetic energy

and focused into a guided ion beam.

Reaction Cell: The ion beam is directed into a reaction cell containing a neutral reactant gas

at low pressure to ensure single-collision conditions.

Product Analysis: The product ions and unreacted primary ions are guided to a mass

spectrometer for analysis.

Cross-Section Measurement: The intensity of the product ions is measured as a function of

the kinetic energy of the reactant ions to determine the reaction cross-section.

Data Analysis: The kinetic energy dependence of the reaction cross-section is analyzed to

determine the threshold energy for the endothermic reaction, which is then used to calculate

the bond dissociation energy.

Anion Photoelectron Spectroscopy
Anion photoelectron spectroscopy is a high-resolution technique used to determine the electron

affinities of neutral molecules and to probe their vibrational and electronic energy levels.[4][5]

The general procedure is as follows:

Anion Generation: A beam of the corresponding lanthanide monoxide anions (LnO-) is

produced, typically in a laser vaporization/supersonic expansion source or an electrospray

source.
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Mass Selection: The anions are mass-selected using a time-of-flight mass spectrometer.

Photodetachment: The mass-selected anions are irradiated with a fixed-frequency laser

beam, causing photodetachment of an electron.

Electron Kinetic Energy Analysis: The kinetic energy of the photodetached electrons is

measured using techniques like a magnetic bottle electron spectrometer or velocity map

imaging.

Spectrum Generation: The photoelectron spectrum is obtained by plotting the number of

detected electrons as a function of their kinetic energy. The electron binding energy is then

calculated by subtracting the electron kinetic energy from the photon energy.

Data Interpretation: The peaks in the photoelectron spectrum correspond to transitions from

the ground state of the anion to the ground and excited vibrational and electronic states of

the neutral molecule, providing information on electron affinities and vibrational frequencies.

Mass-Analyzed Threshold Ionization (MATI)
Spectroscopy
MATI spectroscopy is a technique used to obtain high-resolution spectroscopic information

about cations, including their precise ionization energies and vibrational frequencies.[6] The

experimental workflow is as follows:

Neutral Molecule Beam Generation: A pulsed supersonic beam of the neutral LnO molecules

is generated.

Two-Photon Excitation: The molecules are excited to high-lying Rydberg states just below

the ionization threshold using a tunable laser system, typically in a two-color resonant

excitation scheme.

Field Ionization: A delayed pulsed electric field is applied to ionize the long-lived Rydberg

states. This delayed application allows directly formed ions to disperse, reducing background

noise.

Mass Analysis: The resulting cations are then analyzed by a time-of-flight mass

spectrometer.
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Spectrum Acquisition: The MATI signal (the intensity of the field-ionized cations) is recorded

as a function of the excitation laser wavelength.

Data Analysis: The sharp peaks in the MATI spectrum correspond to the energy levels of the

cation, providing highly accurate ionization energies and vibrational frequencies.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the bond dissociation

energy of a lanthanide monoxide cation (LnO+) using Guided Ion Beam Mass Spectrometry

(GIBMS).
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Caption: Workflow for GIBMS determination of LnO+ BDE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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